Cas no 2060005-62-9 (3-(1,3-Dimethylpyrazol-4-yl)-2-hydroxypropanoic acid)

• Product Name: 3-(1,3-Dimethylpyrazol-4-yl)-2-hydroxypropanoic acid
• CAS No: 2060005-62-9
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 5237316
• Update Time: 2023-08-25

3-(1,3-Dimethylpyrazol-4-yl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-Dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoic acid
• 3-(1,3-Dimethyl-1H-pyrazol-4-yl)-2-hydroxypropanoicacid
• 3-(1,3-Dimethylpyrazol-4-yl)-2-hydroxypropanoic acid

• Inchi： 1S/C8H12N2O3/c1-5-6(4-10(2)9-5)3-7(11)8(12)13/h4,7,11H,3H2,1-2H3,(H,12,13)
• InChI Key： LGEGNFKBMKPHIL-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1=CN(C)N=C1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• XLogP3: -0.2
• Topological Polar Surface Area: 75.4